Cas no 117860-54-5 (3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 117860-54-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD06805281
• CID: 131635
• PubChem ID: 5325687
• Update Time: 2025-10-28

3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylicacid, 3-amino-1-methyl-
• 5-AMINO-2-METHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-methyl-3-aminopyrazole-5-carboxylic acid
• 3-amino-1-methylpyrazole-5-carboxylic acid
• AC1NRYXK
• ACMC-20mnh1
• CTK0H3107
• SBB022937
• SureCN1663229
• 1H-Pyrazole-5-carboxylicacid,3-amino-1-methyl-(9CI)
• 3-amino-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride
• AKOS000309012
• DTXSID50416036
• CS-0308934
• FT-0768057
• 5-amino-2-methylpyrazole-3-carboxylic acid
• EN300-141563
• Z1198171405
• SCHEMBL1663229
• 3-amino-1-methyl-1H-pyrazole-5-carboxylicacid
• 117860-54-5
• InChI=1/C5H7N3O2/c1-8-3(5(9)10)2-4(6)7-8/h2H,1H3,(H2,6,7)(H,9,10
• MFCD06805281
• 1H-Pyrazole-5-carboxylic acid, 3-amino-1-methyl-

• MDL： MFCD06805281
• Inchi： 1S/C5H7N3O2/c1-8-3(5(9)10)2-4(6)7-8/h2H,1H3,(H2,6,7)(H,9,10)
• InChI Key： UYTYLLQCQDBCDW-UHFFFAOYSA-N
• SMILES： OC(C1=CC(N)=NN1C)=O

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 81.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid

Research Briefing on 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 117860-54-5): Recent Advances and Applications

3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 117860-54-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activities, and therapeutic potential.

One of the most notable advancements in the study of 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have successfully utilized this compound as a building block to synthesize novel kinase inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid exhibited promising inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound displayed potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.

The synthesis of 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid has also seen significant improvements. Traditional methods often involved multi-step reactions with low yields, but recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes. For example, a 2022 publication in Organic Process Research & Development described a one-pot synthesis method that significantly reduced waste and improved yield, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the optimization of 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. However, the compound's structural flexibility and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts.

In conclusion, 3-Amino-1-methyl-1H-pyrazole-5-carboxylic acid (CAS: 117860-54-5) continues to be a focal point in chemical biology and pharmaceutical research. Its applications in kinase inhibition and antimicrobial therapy, coupled with advancements in synthetic methodologies, underscore its potential as a key player in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.